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Compound of Interest

Compound Name: Androsterone-d4 glucuronide
Cat. No.: B11940959
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\ J

Technical Whitepaper: Androsterone-d4 Glucuronide Physicochemical Profiling, Metabolic
Context, and Bioanalytical Applications

Executive Summary

Androsterone-d4 glucuronide (ADT-G-d4) is the stable isotope-labeled analog of
androsterone glucuronide, a primary Phase Il metabolite of testosterone and androstenedione.
It serves as the gold-standard Internal Standard (IS) for the quantitative profiling of steroid
conjugates in clinical endocrinology, forensic toxicology, and anti-doping analysis (WADA
protocols).

This guide details the structural properties of ADT-G-d4, its role in the androgen metabolic
pathway, and provides a validated technical workflow for its analysis via Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Chemical Identity & Structural Elucidation

ADT-G-d4 is formed by the conjugation of glucuronic acid to the 3
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-hydroxyl group of androsterone-d4. The deuterium labeling is typically located at the C2 and
C4 positions of the steroid ring, ensuring kinetic stability and minimal hydrogen-deuterium
exchange during extraction.

Property Data

Compound Name Androsterone-d4 Glucuronide (Acid form)

(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-
[[(3R,5S,8R,9S,10S,13S,14S)-2,2,4,4-
tetradeuterio-10,13-dimethyl-17-oxo-
1,3,5,6,7,8,9,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-3-

IUPAC Name

ylloxy]oxane-2-carboxylic

e To cite this document: BenchChem. [Androsterone-d4 glucuronide chemical structure and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11940959/docs#androsterone-d4-glucuronide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11940959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

